Dicyclohexyl Phthalate-d4
Dicyclohexyl Phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
358731-25-6
VCID:
VC0113682
InChI:
InChI=1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2/i7D,8D,13D,14D
SMILES:
C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3
Molecular Formula:
C20H26O4
Molecular Weight:
334.4 g/mol
Dicyclohexyl Phthalate-d4
CAS No.: 358731-25-6
Reference Standards
VCID: VC0113682
Molecular Formula: C20H26O4
Molecular Weight: 334.4 g/mol
| CAS No. | 358731-25-6 |
|---|---|
| Product Name | Dicyclohexyl Phthalate-d4 |
| Molecular Formula | C20H26O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | dicyclohexyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2/i7D,8D,13D,14D |
| Standard InChIKey | VOWAEIGWURALJQ-ZZRPVTOQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OC2CCCCC2)C(=O)OC3CCCCC3)[2H])[2H] |
| SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3 |
| Canonical SMILES | C1CCC(CC1)OC(=O)C2=CC=CC=C2C(=O)OC3CCCCC3 |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1,2-Dicyclohexyl Ester-d4; Phthalic Acid Dicyclohexyl Ester-d4; DCHP-d4; Edenol DCHP-d4; Ergoplast FDC-d4; HF 191-d4; Howflex CP-d4; KP 201-d4; Morflex 150-d4; NSC 6101-d4; Unimoll 66-d4; Uniplex 250-d4; DCHP-d4 |
| PubChem Compound | 16212235 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume